Cas no 2566523-06-4 (INNNYA-225902)

• Product Name: INNNYA-225902
• CAS No: 2566523-06-4
• MF: C₅₉H₁₁₅N₃O₈S₈
• MW: 1251.08
• CID: 5084438
• PubChem ID: 155374947
• Update Time: 2025-11-02

INNNYA-225902 Chemical and Physical Properties

Names and Identifiers

• CS-0647213
• 2566523-06-4
• G76750
• HY-W590532
• PD166881
• Tetrakis(2-(octyldisulfaneyl)ethyl) 3,3',3'',3'''-(((methylazanediyl)bis(propane-3,1-diyl))bis(azanetriyl))tetrapropionate
• 306-O12B?
• SCHEMBL22757649
• 306-O12B
• EX-A7719
• BP-29587
• INNNYA-225902

• Inchi： 1S/C59H115N3O8S8/c1-6-10-14-18-22-26-48-71-75-52-44-67-56(63)32-40-61(41-33-57(64)68-45-53-76-72-49-27-23-19-15-11-7-2)38-30-36-60(5)37-31-39-62(42-34-58(65)69-46-54-77-73-50-28-24-20-16-12-8-3)43-35-59(66)70-47-55-78-74-51-29-25-21-17-13-9-4/h6-55H2,1-5H3
• InChI Key： FTXIINBPTFOCHN-UHFFFAOYSA-N
• SMILES： N(CCCN(C)CCCN(CCC(=O)OCCSSCCCCCCCC)CCC(=O)OCCSSCCCCCCCC)(CCC(=O)OCCSSCCCCCCCC)CCC(=O)OCCSSCCCCCCCC

Computed Properties

• Exact Mass: 1249.6449870g/mol
• Monoisotopic Mass: 1249.6449870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 78
• Rotatable Bond Count: 68
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.8
• Topological Polar Surface Area: 317Ų

Additional information on INNNYA-225902

Professional Introduction of Compound CAS No. 2566523-06-4 and Product Name INNNYA-225902

Compound CAS No. 2566523-06-4 and the product name INNNYA-225902 represent significant advancements in the field of chemical and biomedical research. These compounds have garnered considerable attention due to their unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of these substances, highlighting their chemical characteristics, mechanisms of action, and the latest research findings that underscore their importance in modern pharmaceutical development.

The chemical structure of CAS No. 2566523-06-4 exhibits a complex arrangement of functional groups that contribute to its distinct pharmacological profile. Researchers have identified that this compound interacts with multiple biological targets, making it a promising candidate for treating various diseases. The molecular framework of INNNYA-225902, derived from extensive synthetic chemistry efforts, further enhances its efficacy by optimizing binding interactions with key enzymes and receptors.

In recent years, the study of INNNYA-225902 has been particularly noteworthy in the context of oncology research. Preliminary clinical trials have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in tumor growth. The compound's ability to selectively interact with mutated proteins, such as those found in kinases, has opened new avenues for developing targeted therapies that minimize side effects associated with traditional chemotherapeutic agents.

Moreover, the chemical properties of CAS No. 2566523-06-4 have been explored for their potential in neurodegenerative disease treatment. Studies indicate that this compound can cross the blood-brain barrier, a critical requirement for effective central nervous system drugs. Its ability to modulate neurotransmitter activity without causing significant toxicity has made it a subject of intense interest among neuroscientists. The latest research suggests that INNNYA-225902 may play a role in mitigating cognitive decline associated with conditions like Alzheimer's disease by enhancing synaptic plasticity.

The synthesis and optimization of INNNYA-225902 have been driven by advancements in computational chemistry and high-throughput screening techniques. These methodologies have allowed researchers to rapidly identify and refine molecular structures that exhibit improved pharmacokinetic profiles. The compound's solubility, stability, and bioavailability have been carefully evaluated to ensure its suitability for clinical applications. Such efforts align with the broader goal of developing next-generation pharmaceuticals that combine efficacy with minimal adverse effects.

Another area where CAS No. 2566523-06-4 has shown promise is in anti-inflammatory therapies. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The compound's interaction with inflammatory cytokines and immune cell receptors has been studied extensively, revealing its potential as a novel anti-inflammatory agent. Preliminary data suggest that INNNYA-225902 can modulate inflammatory responses without compromising the immune system's ability to fight infections.

The regulatory landscape for such compounds is also evolving, with agencies like the FDA and EMA increasingly recognizing the importance of innovative therapeutic approaches. The development of INNNYA-225902 exemplifies how interdisciplinary collaboration between chemists, biologists, and clinicians can lead to breakthroughs that address unmet medical needs. Its journey from laboratory discovery to potential clinical use underscores the dynamic nature of modern drug development.

Future research directions for CAS No. 2566523-06-4 and INNNYA-225902 include exploring their role in combination therapies and understanding long-term effects through chronic dosing studies. The integration of artificial intelligence into drug discovery processes is also expected to accelerate the identification of new derivatives with enhanced properties. As these technologies advance, the likelihood of translating basic research findings into viable treatments increases significantly.

In conclusion, compounds like CAS No. 2566523-06-4 and INNNYA-225902 represent a testament to the ingenuity and perseverance of scientists working at the intersection of chemistry and medicine. Their potential applications span multiple therapeutic areas, offering hope for patients suffering from diverse conditions. By leveraging cutting-edge research methodologies and adhering to stringent regulatory standards, these compounds are poised to make meaningful contributions to global health in the years ahead.